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For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Hydroxyalprazolam is the primary and major active metabolite of alprazolam, a widely
prescribed benzodiazepine for anxiety and panic disorders.[1][2] This document provides a
comprehensive technical overview of the chemical properties, structure, and analytical
methodologies related to 4-hydroxyalprazolam. It is intended to serve as a valuable resource
for professionals in research, drug development, and analytical sciences.

Chemical Properties and Structure

4-Hydroxyalprazolam is a triazolobenzodiazepine.[3] Its chemical structure is characterized by
a triazole ring fused to the benzodiazepine nucleus, with a hydroxyl group at the 4-position.

Table 1: Physicochemical and Spectral Data for 4-
Hydroxyalprazolam
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Property Value Reference

8-chloro-1-methyl-6-phenyl-
IUPAC Name 4H-[4][5][6]triazolo[4,3-a][4] [3]

[6]benzodiazepin-4-ol

Molecular Formula C17H13CIN2O [1]
Molecular Weight 324.8 g/mol [3]
CAS Number 30896-57-2 [1]
Melting Point 247°-252°C [7]
Solubility DMSO: 8 mg/ml [1]
UV max (Amax) 223 nm [1]
XLogP3 1.6 [3]

Chemical Structure

Caption: Chemical structure of 4-Hydroxyalprazolam.

Metabolic Pathway

4-Hydroxyalprazolam is formed in the liver through the metabolism of alprazolam, primarily by
the cytochrome P450 enzymes CYP3A4 and CYP3AS5.[1] This metabolic process involves the
hydroxylation of the alprazolam molecule at the 4-position. 4-Hydroxyalprazolam is
considered to be pharmacologically less active than its parent compound, alprazolam,
exhibiting approximately 20% of the binding affinity for the benzodiazepine receptor.[4]
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Caption: Metabolic conversion of Alprazolam.

Experimental Protocols
Synthesis of 4-Hydroxyalprazolam

A brief synthetic protocol for 4-Hydroxyalprazolam starting from 4-acetoxy-8-chloro-1-methyl-
6-phenyl-4H-s-triazolo[4,3-a][4][6]benzodiazepine has been described.[7]

Materials:

4-acetoxy-8-chloro-1-methyl-6-phenyl-4H-s-triazolo[4,3-a][4][6]benzodiazepine

1N Sodium hydroxide solution

Tetrahydrofuran

Ethanol
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e Glacial acetic acid

o Water

Procedure:

Dissolve 5 g of 4-acetoxy-8-chloro-1-methyl-6-phenyl-4H-s-triazolo[4,3-a][4]
[6]benzodiazepine in a mixture of 100 ml of tetrahydrofuran and 100 ml of ethanol.

e Add 40 ml of 1N sodium hydroxide solution to the mixture.

» Allow the reaction mixture to stand at room temperature for 15 minutes.
 Acidify the mixture by adding 5 ml of glacial acetic acid.

o Concentrate the reaction mixture under reduced pressure.

o Collect the separated crystalline product.

e Wash the product with water.

» Recrystallize the product from ethanol to yield 8-chloro-4-hydroxy-1-methyl-6-phenyl-4H-s-
triazolo[4,3-a][4][6]benzodiazepine.

Quantification of 4-Hydroxyalprazolam in Plasma by LC-
MS/MS

The following is a representative protocol for the quantification of 4-hydroxyalprazolam in
plasma, based on methodologies described in the literature.[8][9]

1. Sample Preparation (Solid Phase Extraction)
e To 1 mL of plasma, add an internal standard (e.g., deuterated 4-hydroxyalprazolam).
e Vortex the sample.

e Load the sample onto a conditioned C18 SPE cartridge.
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Wash the cartridge with a weak organic solvent (e.g., 5% methanol in water).
Elute the analyte with a stronger organic solvent (e.g., methanol).
Evaporate the eluate to dryness under a stream of nitrogen.
Reconstitute the residue in the mobile phase for LC-MS/MS analysis.
. Liquid Chromatography Conditions
Column: C18 reversed-phase column (e.g., 50 x 2.1 mm, 5 pum).[10]
Mobile Phase A: Water with 0.1% formic acid.[9]
Mobile Phase B: Acetonitrile or Methanol with 0.1% formic acid.[9][10]
Flow Rate: 0.2-0.4 mL/min.

Gradient: A typical gradient would start with a low percentage of mobile phase B, increasing
linearly to a high percentage to elute the analyte, followed by a re-equilibration step.

Injection Volume: 5-20 L.

. Mass Spectrometry Conditions
lonization: Electrospray lonization (ESI), positive mode.[9]
Detection: Multiple Reaction Monitoring (MRM).
Precursor lon (Q1): m/z 325.1
Product lon (Q3): m/z 297.2[10]

Collision Energy: Optimized for the specific instrument.
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Caption: Workflow for 4-Hydroxyalprazolam analysis.

Conclusion
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This technical guide provides a consolidated resource on the chemical properties, structure,
and analytical methods for 4-hydroxyalprazolam. The provided data and protocols are
intended to support researchers and professionals in the fields of pharmacology, toxicology,
and drug development in their work with this important metabolite of alprazolam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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